2-chloro-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)propanamide

• IUPAC Name: 2-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)propanamide
• InChI: InChI=1S/C10H10ClN3O2/c1-5(11)9(15)12-6-2-3-7-8(4-6)14-10(16)13-7/h2-5H,1H3,(H,12,15)(H2,13,14,16)
• InChI Key: KAVUXOBVQPLOTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)Cl
• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. The molecular weight of “2-chloro-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)propanamide” is 239.66.

Scientific Research Applications

Chemistry and Properties

Compounds containing benzothiazole and benzodiazepine frameworks, including variants like "2-chloro-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)propanamide," are of significant interest due to their fascinating chemical properties and variability. They are extensively explored for their preparation procedures, properties of free organic compounds, spectroscopic properties, structures, magnetic properties, and their biological and electrochemical activity. This research identifies potential areas of interest and gaps, suggesting further investigation into unknown analogues (Boča, Jameson, & Linert, 2011).

Therapeutic Potential

Benzothiazole derivatives are recognized for their broad spectrum of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and potential antitumor agents. The structural simplicity of these compounds, particularly the 2-arylbenzothiazoles, is under investigation for the treatment of cancer, demonstrating the critical role of the benzothiazole nucleus in drug discovery (Kamal, Hussaini, & Malik, 2015).

Antioxidant Capacity

The antioxidant capacity of compounds, including those related to benzothiazoles, has been studied through assays like the ABTS/PP decolorization assay. These studies aim to elucidate the reaction pathways of antioxidants and their capacity, providing insights into specific reactions such as coupling that might influence comparisons between antioxidants. This research contributes to understanding the application of these assays in tracking changes in antioxidant systems during storage and processing (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target a variety of biological receptors, indicating a broad range of potential targets .

Biochemical Pathways

Similar compounds have been known to influence a variety of biochemical pathways, leading to downstream effects on cellular processes .

Result of Action

Similar compounds have been known to induce a variety of effects at the molecular and cellular levels .

Action Environment

Environmental factors such as ph, temperature, and the presence of other compounds can significantly influence the action of similar compounds .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and side effects. Unfortunately, the specific safety and hazards information for “2-chloro-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)propanamide” is not available in the retrieved data.

Future Directions

The future directions of a compound refer to its potential applications and research directions. Unfortunately, the specific future directions for “2-chloro-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)propanamide” are not available in the retrieved data.